Cas no 221368-74-7 (5-Bromo-1,1,3,3-tetramethylisoindoline)

• Product Name: 5-Bromo-1,1,3,3-tetramethylisoindoline
• CAS No: 221368-74-7
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 1094626
• PubChem ID: 641028
• Update Time: 2025-09-27

5-Bromo-1,1,3,3-tetramethylisoindoline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,1,3,3-tetramethylisoindoline
• SB65347
• InChI=1/C12H16BrN/c1-11(2)9-6-5-8(13)7-10(9)12(3,4)14-11/h5-7,14H,1-4H
• SCHEMBL5594278
• CS-0437326
• 5-bromo-1,1,3,3-tetramethyl-2H-isoindole
• 221368-74-7
• 1H-isoindole, 5-bromo-2,3-dihydro-1,1,3,3-tetramethyl-

• Inchi： 1S/C12H16BrN/c1-11(2)9-6-5-8(13)7-10(9)12(3,4)14-11/h5-7,14H,1-4H3
• InChI Key： UBTTXLMSTMAKLX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)(C)NC2(C)C

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles